Cas no 58640-84-9 (10-(Cyclopropylmethyl)-12-ethyl-4-hydroxy-13-methyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-8-one)

• Product Name: 10-(Cyclopropylmethyl)-12-ethyl-4-hydroxy-13-methyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-8-one
• CAS No: 58640-84-9
• MF: C₁₉H₂₅NO₂
• MW: 299.40730547905
• CID: 948809
• Update Time: 2023-08-02

10-(Cyclopropylmethyl)-12-ethyl-4-hydroxy-13-methyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-8-one Chemical and Physical Properties

Names and Identifiers

• Ethylketocyclazocine
• GTPL1602
• (-)-EKC
• BDBM50017232
• L024009
• Q27077242
• 10-(Cyclopropylmethyl)-12-ethyl-4-hydroxy-13-methyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien
• 10-(Cyclopropylmethyl)-12-ethyl-4-hydroxy-13-methyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-8-one

• Inchi： 1S/C19H25NO2/c1-3-13-10-20(9-12-4-5-12)18-11(2)17(13)16-8-14(21)6-7-15(16)19(18)22/h6-8,11-13,17-18,21H,3-5,9-10H2,1-2H3
• InChI Key： MOXLMXQSFOOZDO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2C2C(CC)CN(CC3CC3)C1C2C)O

Computed Properties

• Exact Mass: 299.189
• Monoisotopic Mass: 299.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.147
• Boiling Point: 450.2°Cat760mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,7-benzomorphans 4-hydroxy-6,7-benzomorphans